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Compound of Interest

Compound Name: L 681176

Cat. No.: B1673893

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro characterization of L-
681,176, a potent inhibitor of Angiotensin-Converting Enzyme (ACE) produced by
Streptomyces sp. MA 5143a. This document synthesizes the available scientific literature to
present its biochemical properties, mechanism of action, and relevant experimental
methodologies.

Core Compound Properties

L-681,176 is a naturally occurring ACE inhibitor identified from the culture filtrate of
Streptomyces sp. MA 5143a. Structurally, it is an oligopeptide-like molecule containing
guanidine groups. Its inhibitory effect on ACE is noteworthy, positioning it as a molecule of
interest for cardiovascular research.

Quantitative Data Summary

The primary quantitative measure of L-681,176's in vitro potency is its half-maximal inhibitory
concentration (IC50) against ACE.

Parameter Value Source

IC50 ~1.3 pg/mL [1]
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Mechanism of Action

L-681,176 exerts its inhibitory effect on the Renin-Angiotensin System (RAS), a critical
regulator of blood pressure and fluid balance.[2][3] ACE is a key enzyme in this pathway,
responsible for the conversion of the inactive angiotensin | to the potent vasoconstrictor
angiotensin Il. By inhibiting ACE, L-681,176 effectively reduces the levels of angiotensin II,
leading to vasodilation and a decrease in blood pressure.

The inhibition of ACE by L-681,176 is reversed by the addition of zinc sulfate.[1] This strongly
suggests that L-681,176 interacts with the zinc ion (Zn2*) located at the active site of the
enzyme.[4][5][6] This zinc ion is essential for the catalytic activity of ACE, and its chelation or
interaction with an inhibitor leads to the loss of enzymatic function.[4][5][6]
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Purification Workflow for L-681,176
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ACE Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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